Cas no 35310-80-6 (3-O-Demethyl-5,6-O-dimethylmalvone A)

• Product Name: 3-O-Demethyl-5,6-O-dimethylmalvone A
• CAS No: 35310-80-6
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 2065170
• PubChem ID: 57400772
• Update Time: 2025-04-21

3-O-Demethyl-5,6-O-dimethylmalvone A Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5,6-dimethoxy-2-methyl-1,4-naphthoquinone
• 3-hydroxy-5,6-dimethoxy-2-methylnaphthalene-1,4-dione
• ancistroquinone C
• ConMedNP.379
• 35310-80-6
• SCHEMBL3431641
• 3-O-Demethyl-5,6-O-dimethylmalvone A
• CHEMBL1915220

• Inchi： 1S/C13H12O5/c1-6-10(14)7-4-5-8(17-2)13(18-3)9(7)12(16)11(6)15/h4-5,15H,1-3H3
• InChI Key： OZNDFIHQPNQYAW-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C2C(C(C(=C(C2=O)O)C)=O)=CC=1

Computed Properties

• Exact Mass: 248.06847348Da
• Monoisotopic Mass: 248.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.811
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones